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N-alpha-t-Butyloxycarbonyl-4-chloro-L-phenylglycine dicyclohexylamine (Boc-L-Phg(4-Cl)-OH.DCHA)

Name: N-alpha-t-Butyloxycarbonyl-4-chloro-L-phenylglycine dicyclohexylamine (Boc-L-Phg(4-Cl)-OH.DCHA)
Brand: Smolecule
SKU: S6601684
Rating: 4 (4 reviews)

Catalog No.

S6601684

CAS No.

917027-03-3

M.F

C25H39ClN2O4

M. Wt

467.0 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-alpha-t-Butyloxycarbonyl-4-chloro-L-phenylglycin...

3. Specification
4. Others

General Information

CAS Number

917027-03-3

Product Name

N-alpha-t-Butyloxycarbonyl-4-chloro-L-phenylglycine dicyclohexylamine (Boc-L-Phg(4-Cl)-OH.DCHA)

IUPAC Name

(2S)-2-(4-chlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid;N-cyclohexylcyclohexanamine

Molecular Formula

C25H39ClN2O4

Molecular Weight

467.0 g/mol

InChI

InChI=1S/C13H16ClNO4.C12H23N/c1-13(2,3)19-12(18)15-10(11(16)17)8-4-6-9(14)7-5-8;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-7,10H,1-3H3,(H,15,18)(H,16,17);11-13H,1-10H2/t10-;/m0./s1

InChI Key

BKPGICCZOSPDIS-PPHPATTJSA-N

SMILES

CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)Cl)C(=O)O.C1CCC(CC1)NC2CCCCC2

Canonical SMILES

CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)Cl)C(=O)O.C1CCC(CC1)NC2CCCCC2

Isomeric SMILES

CC(C)(C)OC(=O)N[C@@H](C1=CC=C(C=C1)Cl)C(=O)O.C1CCC(CC1)NC2CCCCC2

Description

The exact mass of the compound N-alpha-t-Butyloxycarbonyl-4-chloro-L-phenylglycine dicyclohexylamine (Boc-L-Phg(4-Cl)-OH.DCHA) is 466.2598354 g/mol and the complexity rating of the compound is 448. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Peptide Synthesis: The presence of the Boc (t-Butyloxycarbonyl) protecting group suggests Boc-L-Phg(4-Cl)-OH.DCHA might be a precursor for the synthesis of peptides containing a 4-chlorophenylglycine (Phg(4-Cl)) unit. Boc is a common protecting group used in solid-phase peptide synthesis .
Medicinal Chemistry: The 4-chlorophenylglycine unit is a relatively uncommon amino acid and the presence of the chlorine atom could potentially influence the biological properties of a molecule containing it. Boc-L-Phg(4-Cl)-OH.DCHA could be a building block for the synthesis of novel bioactive molecules.